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Administration
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Preparation Notes
Key
Citations

Subcutaneous
(s.c.) Injection

10% DMSO, 10% Tween

80, 80% saline [1]

Dissolve AM404 first in a drop of Tween

80, then dilute with DMSO, and finally
mix with saline [1].

[1]

Intraperitoneal
(i.p.) Injection

DMSO (final conc. 0.1-
1%) or Ethanol (final

conc. 0.1-1%) [2]

Prepare a concentrated stock in 100%
DMSO or ethanol, then dilute in saline

or buffer to the final working
concentration [2].

[2]

In vitro (Cell
Culture)

DMSO (final conc.
typically ≤ 0.1%) [3] [4]

Prepare a 50 mM stock in 100%
DMSO, then dilute in cell culture

medium [3].

[3] [4]

Step-by-Step Experimental Protocol

Here is a detailed methodology for preparing a vehicle control suitable for subcutaneous injection in rodents,

based on a published protocol [1]:

Materials
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Vehicle components: DMSO, Tween 80, physiological saline (0.9% NaCl).

Sterile glass vials or microtubes and vortex mixer.

Procedure

Step 1: In a sterile vial, add one drop of Tween 80 per mL of your final desired vehicle volume.

Step 2: Add the appropriate volume of DMSO to achieve a final concentration of 10%. Vortex
briefly to mix.

Step 3: Slowly add the remaining volume (80%) of physiological saline while gently vortexing or
stirring to ensure a homogeneous solution.

Step 4: The final vehicle control is now ready for administration. For the experimental group,
AM404 would be dissolved in the initial drop of Tween 80 before proceeding with Steps 2 and

3.

The following diagram illustrates the preparation workflow and a key pharmacological consideration for

your controls.
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Start Vehicle Preparation

1. Add drop of Tween 80

2. Add DMSO (10% final)

3. Dilute with Saline (80% final)

Vehicle Control Ready

Critical Consideration

AM404 is a multi-target agent.
Effects may not be solely from CB1/CB2.

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: What is the maximum tolerated concentration of DMSO for rodent injections? For intraperitoneal

and subcutaneous injections in rodents, keeping the final DMSO concentration below 1% is widely

considered safe and minimizes the risk of solvent-related toxicity or tissue irritation [2]. Always refer to your

institution's animal care and use guidelines.
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Q2: Why is an emulsifier like Tween 80 necessary? AM404 is a lipophilic (fat-soluble) compound. Tween

80 acts as a surfactant, helping to solubilize AM404 uniformly in the aqueous (water-based) saline solution,

ensuring consistent dosing and bioavailability [1].

Q3: My experiment involves TRPV1 or CB1 receptors. Are there any special considerations? Yes.

AM404 has a complex pharmacology. It is not only an anandamide transport inhibitor but also an agonist of

TRPV1 receptors and a low-affinity ligand for CB1 receptors [5] [3] [6]. Your vehicle control is critical

because any effects you observe could be mediated through these multiple targets, not just via

endocannabinoid uptake inhibition.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s518267?utm_src=pdf-bulk
https://www.smolecule.com/products/s518267?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

